Cas no 2229628-87-7 (3-(heptan-4-yloxy)propan-1-amine)

• Product Name: 3-(heptan-4-yloxy)propan-1-amine
• CAS No: 2229628-87-7
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5960359
• PubChem ID: 117978887
• Update Time: 2025-06-08

3-(heptan-4-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(heptan-4-yloxy)propan-1-amine
• 2229628-87-7
• EN300-1769294
• SCHEMBL16599900

• Inchi： 1S/C10H23NO/c1-3-6-10(7-4-2)12-9-5-8-11/h10H,3-9,11H2,1-2H3
• InChI Key： ZOASSBUPIGVJGS-UHFFFAOYSA-N
• SMILES： O(CCCN)C(CCC)CCC

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 79.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(heptan-4-yloxy)propan-1-amine

3-(Heptan-4-yloxy)Propan-1-Amine: A Comprehensive Overview

3-(Heptan-4-yloxy)Propan-1-Amine, also known by its CAS registry number CAS No. 2229628-87-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of amines, specifically primary amines, and features a heptanoyl group attached to the oxygen atom of a propyl chain. Its molecular formula is C₁₁H₂₃NO, and it has a molecular weight of approximately 185.3 g/mol.

The structure of 3-(Heptan-4-yloxy)Propan-1-Amine consists of a propane backbone with an amino group (-NH₂) at one end and a heptanoyl group (-O-C₆H₁₂CH₂-) at the other. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for use in different chemical environments. The compound is typically synthesized through nucleophilic substitution reactions, where an alkyl halide reacts with an amine in the presence of a base to form the desired product.

Recent studies have highlighted the potential of 3-(Heptan-4-yloxy)Propan-1-Amine in the field of drug delivery systems. Its amphiphilic nature allows it to act as a surfactant, facilitating the solubilization of hydrophobic drugs in aqueous solutions. This property is particularly valuable in pharmaceutical applications where bioavailability enhancement is critical. Additionally, researchers have explored its use as a precursor for more complex molecules, such as polymers and surfactants, further expanding its utility in materials science.

In terms of physical properties, 3-(Heptan-4-yloxy)Propan-1-Amine is a colorless liquid with a faint amine-like odor. It has a melting point of approximately -50°C and a boiling point around 160°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These characteristics make it suitable for use in both aqueous and organic reaction media.

The synthesis of CAS No. 2229628-87-7 involves several key steps, including the preparation of the heptanoyl chloride intermediate and subsequent reaction with propylamine. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Quality control measures include chromatographic analysis to confirm the molecular weight and structure of the compound.

Beyond its role in pharmaceuticals, 3-(Heptan-4-yloxy)Propan-1-Amine has found applications in industrial chemistry as well. Its ability to act as a corrosion inhibitor has been explored in recent studies, making it a potential candidate for protecting metal surfaces from environmental degradation. Furthermore, its use as a catalyst in certain organic reactions has been reported, showcasing its versatility across different chemical processes.

In conclusion, 3-(Heptan-4-yloxy)Propan-1-Amine, with its unique chemical structure and diverse applications, continues to be an area of active research and development. As new findings emerge, this compound is expected to play an increasingly important role in advancing both scientific and industrial frontiers.